Cas no 1000548-17-3 (ethyl (2E)-7-aminohept-2-enoate)

Ethyl (2E)-7-aminohept-2-enoate is a versatile intermediate in organic synthesis, characterized by its α,β-unsaturated ester functionality and primary amine group. The compound's conjugated double bond enhances reactivity in Michael additions and cyclization reactions, while the ester moiety allows for further derivatization via hydrolysis or transesterification. Its amine group serves as a key handle for amide bond formation or reductive amination, making it valuable in pharmaceutical and agrochemical applications. The (2E)-configuration ensures stereoselectivity in downstream reactions. This bifunctional molecule is particularly useful in heterocycle synthesis and peptide mimetics due to its balanced lipophilicity and structural flexibility. Its stability under standard storage conditions and solubility in common organic solvents facilitate handling in laboratory settings.

ethyl (2E)-7-aminohept-2-enoate structure

1000548-17-3 structure

Product Name:ethyl (2E)-7-aminohept-2-enoate

CAS No:1000548-17-3

MF:C₉H₁₇NO₂

MW:171.23678278923

CID:6201356

PubChem ID:55267330

Update Time:2025-07-02

ethyl (2E)-7-aminohept-2-enoate Chemical and Physical Properties

Names and Identifiers

- ethyl (2E)-7-aminohept-2-enoate
- EN300-7809530
- 1000548-17-3
- AKOS006313115
- Inchi： 1S/C9H17NO2/c1-2-12-9(11)7-5-3-4-6-8-10/h5,7H,2-4,6,8,10H2,1H3/b7-5+
- InChI Key： CZEDMAQVVJENJD-FNORWQNLSA-N
- SMILES： O(CC)C(/C=C/CCCCN)=O

Computed Properties

Exact Mass: 171.125928785g/mol
Monoisotopic Mass: 171.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 7
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 52.3Å²

ethyl (2E)-7-aminohept-2-enoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7809530-0.05g	ethyl (2E)-7-aminohept-2-enoate	1000548-17-3	95.0%	0.05g	$972.0	2025-02-22
Enamine	EN300-7809530-0.1g	ethyl (2E)-7-aminohept-2-enoate	1000548-17-3	95.0%	0.1g	$1019.0	2025-02-22
Enamine	EN300-7809530-0.25g	ethyl (2E)-7-aminohept-2-enoate	1000548-17-3	95.0%	0.25g	$1065.0	2025-02-22
Enamine	EN300-7809530-0.5g	ethyl (2E)-7-aminohept-2-enoate	1000548-17-3	95.0%	0.5g	$1111.0	2025-02-22
Enamine	EN300-7809530-1.0g	ethyl (2E)-7-aminohept-2-enoate	1000548-17-3	95.0%	1.0g	$1157.0	2025-02-22
Enamine	EN300-7809530-2.5g	ethyl (2E)-7-aminohept-2-enoate	1000548-17-3	95.0%	2.5g	$2268.0	2025-02-22
Enamine	EN300-7809530-5.0g	ethyl (2E)-7-aminohept-2-enoate	1000548-17-3	95.0%	5.0g	$3355.0	2025-02-22
Enamine	EN300-7809530-10.0g	ethyl (2E)-7-aminohept-2-enoate	1000548-17-3	95.0%	10.0g	$4974.0	2025-02-22